Cas no 18341-31-6 (N-methyl-N-(prop-2-yn-1-yl)acetamide)

• Product Name: N-methyl-N-(prop-2-yn-1-yl)acetamide
• CAS No: 18341-31-6
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 907112
• PubChem ID: 29033
• Update Time: 2025-07-16

N-methyl-N-(prop-2-yn-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(prop-2-yn-1-yl)acetamide
• N-methyl-N-prop-2-ynylacetamide
• 3-(N-methylacetamido)prop-1-yne
• AC1L1GLM
• ACETAMIDE, N-METHYL-N-(2-PROPYNYL)-
• BRN 2346727
• CTK0H8629
• N-(2-Propynyl)-N-methyl acetamide
• N-Methyl-N-(2-propinyl)-acetamid
• N-methyl-N-2-propyn-1-ylacetamide
• N-methyl-N-prop-2-ynyl-acetamide
• N-methyl-N-propargylacetamide
• NSC168438
• N-Methyl-N-(2-propynyl)acetamide
• 18341-31-6
• Acetamide, N-methyl-N-2-propyn-1-yl-
• N-Methyl-N-(2-propynyl)acetamide #
• AKOS005215906
• NSC 168438
• Acetamide, N-methyl-N-2-propynyl-
• NSC-168438
• UNII-DKC7DDW6RZ
• DTXSID00171421
• N-methyl-N-propargyl acetamide
• F79876
• EN300-697337
• DKC7DDW6RZ
• Acetamide, N-methyl-N-[2-propynyl]-
• DB-309091
• SCHEMBL1245328

• Inchi： 1S/C6H9NO/c1-4-5-7(3)6(2)8/h1H,5H2,2-3H3
• InChI Key： VYAMKMQYVSEZSB-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CC#C

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 0.09790

Additional information on N-methyl-N-(prop-2-yn-1-yl)acetamide

Professional Introduction to N-methyl-N-(prop-2-yn-1-yl)acetamide (CAS No. 18341-31-6)

N-methyl-N-(prop-2-yn-1-yl)acetamide, a compound with the chemical formula C₆H₉NO₂ and CAS number 18341-31-6, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development, particularly in the synthesis of novel bioactive molecules.

The molecular structure of N-methyl-N-(prop-2-yn-1-yl)acetamide consists of an acetamide moiety linked to a propargyl group, which introduces a reactive alkyne moiety into the molecule. This alkyne functionality makes it a valuable intermediate in various synthetic pathways, enabling the construction of more complex molecules through cross-coupling reactions such as Sonogashira coupling and Buchwald-Hartwig amination.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. The propargyl group in N-methyl-N-(prop-2-yn-1-yl)acetamide provides a versatile handle for further functionalization, allowing chemists to design molecules with specific biological activities. For instance, this compound has been explored as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of N-methyl-N-(prop-2-yn-1-yl)acetamide is its role in the development of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The alkyne functionality can be used to introduce non-natural amino acids or to link different fragments of a peptide backbone, leading to novel compounds with enhanced stability and efficacy.

Recent studies have highlighted the utility of N-methyl-N-(prop-2-yn-1-yl)acetamide in the synthesis of antiviral agents. The propargyl group can be selectively modified to introduce various pharmacophores that interact with viral enzymes or receptors. For example, researchers have utilized this compound to develop inhibitors of viral proteases, which are essential for viral replication. These inhibitors have shown promise in preclinical studies and could potentially lead to new treatments for viral infections.

The versatility of N-methyl-N-(prop-2-yn-1-yl)acetamide also extends to its application in materials science. The alkyne group can be polymerized or incorporated into functional materials, leading to the development of new polymers with unique properties. These materials have potential applications in drug delivery systems, where precise control over molecular architecture is crucial for optimizing therapeutic efficacy.

In conclusion, N-methyl-N-(prop-2-yn-1-yl)acetamide (CAS No. 18341-31-6) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists, enabling the development of novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.